Cas no 1261079-79-1 (methyl (4R,4aR,7S,7aR,12bS)-7,9-diacetyloxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate)

• Product Name: methyl (4R,4aR,7S,7aR,12bS)-7,9-diacetyloxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
• CAS No: 1261079-79-1
• MF: C₂₂H₂₃NO₇
• MW: 413.420526742935
• CID: 4456796
• PubChem ID: 46782152
• Update Time: 2025-04-24

methyl (4R,4aR,7S,7aR,12bS)-7,9-diacetyloxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (4R,4aR,7S,7aR,12bS)-7,9-diacetyloxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
• N-Methoxycarbonyl Normorphine Diacetate
• 3,6-Diacetyl-N-methoxycarbonylnormorphine
• 1261079-79-1
• CHEMBL4167155
• Methyl (5alpha,6alpha)-3,6-bis(acetyloxy)-7,8-didehydro-4,5-epoxymorphinan-17-carboxylate
• DTXSID70676014

• Inchi： 1S/C22H23NO7/c1-11(24)28-16-6-4-13-10-15-14-5-7-17(29-12(2)25)20-22(14,18(13)19(16)30-20)8-9-23(15)21(26)27-3/h4-7,14-15,17,20H,8-10H2,1-3H3/t14-,15+,17+,20+,22-/m0/s1
• InChI Key： UQNPNGYKYYOZAI-CTSOJKHNSA-N
• SMILES： c1(OC(C)=O)ccc2C[C@H]3[N@@](C(=O)OC)CC[C@@]45[C@H](Oc1c24)[C@H](OC(C)=O)C=C[C@H]53

Computed Properties

• Exact Mass: 413.14700
• Monoisotopic Mass: 413.14745207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 91.37000
• LogP: 2.06310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans